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Compound of Interest

Compound Name: beta-Bourbonene

Cat. No.: B1666860

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for the use of B-Bourbonene, including personal protective equipment
(PPE) recommendations, operational procedures, and disposal plans.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 3-Bourbonene, facilitating a quick
assessment of its physical and chemical properties.

Property Value Source
Molecular Formula CisH24 [1]
Molecular Weight 204.357 g/mol [1]
Appearance Colorless to yellow oily liquid [2]
Boiling Point 121.0 °C @ 11.00 mm Hg [2]
Flash Point 104.44 °C (220.00 °F) TCC [31[4]
Density 0.899 - 0.908 g/cm3 [2]

B Insoluble in water; soluble in
Solubility _ _ [2]
most fixed oils and ethanol.
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Hazard Identification and GHS Classification

Understanding the hazards associated with B-Bourbonene is critical for safe handling.

Hazard Classification Category
Flammable Liquid Category 3
Skin Irritant Category 2
Aspiration Hazard Category 1

Source: GHS classification in accordance with the OSHA Hazard Communication Standard.[5]

[6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure and ensure personal safety
when handling 3-Bourbonene. The following table outlines the recommended PPE.
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Body Part

Recommended Protection

Specifications and
Remarks

Eyes/Face

Safety glasses with side-

shields or goggles.

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Skin

Impervious clothing, lab coat.

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[1]

Hands

Chemical-resistant gloves.

Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid

skin contact with this product.

[1]

Respiratory

Respirator if necessary.

Ensure adequate ventilation. If
ventilation is inadequate, use a
respirator. Avoid breathing

vapors, mist, or gas.[1][5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure that an appropriate exhaust ventilation system is
operational.[1] Obtain and read the Safety Data Sheet (SDS).

e Donning PPE: Put on all required personal protective equipment as detailed in the table

above.
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» Handling: Avoid contact with skin and eyes.[1] Avoid the formation of aerosols.[1] Keep away
from heat, sparks, open flames, and hot surfaces.[6]

e Accidental Release: In case of a spill, prevent further leakage if safe to do so.[1] Absorb with
an inert material and place in a suitable container for disposal.[5]

o First Aid:

o

Skin Contact: Wash with plenty of soap and water and remove contaminated clothing.[5]

[¢]

Eye Contact: Rinse cautiously with water for several minutes.[5]

[¢]

Inhalation: Move to fresh air.[5]

[e]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[5]

Disposal Plan

Proper disposal of B-Bourbonene and its containers is critical to prevent environmental
contamination.

o Chemical Disposal: Dispose of contents and container in accordance with local, regional,
and national regulations.[5] Do not discharge to sewer systems.[1]

» Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[1] Alternatively, puncture the packaging to make it unusable for
other purposes before disposing of it in a sanitary landfill.[1]

Workflow for Safe Handling of B-Bourbonene

The following diagram illustrates the logical workflow for the safe handling of 3-Bourbonene,
from preparation to disposal.
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Caption: Workflow for the safe handling of f-Bourbonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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